Cas no 1143-31-3 (Benzoic acid,2,6-dichloro-3,5-dinitro-)

• Product Name: Benzoic acid,2,6-dichloro-3,5-dinitro-
• CAS No: 1143-31-3
• MF: C₇H₂Cl₂N₂O₆
• MW: 281.006579875946
• CID: 213540
• PubChem ID: 296344
• Update Time: 2025-04-19

Benzoic acid,2,6-dichloro-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,6-dichloro-3,5-dinitro-
• 2,6-dichloro-3,5-dinitrobenzoic acid
• AC1L6PZP
• NSC166427
• 1143-31-3
• DTXSID00304595
• NSC-166427
• AKOS024332619
• QQLMHXGVJLNNAP-UHFFFAOYSA-N
• SCHEMBL7823871

• Inchi： 1S/C7H2Cl2N2O6/c8-5-2(10(14)15)1-3(11(16)17)6(9)4(5)7(12)13/h1H,(H,12,13)
• InChI Key： QQLMHXGVJLNNAP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1C(=O)O)Cl)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 279.92906
• Monoisotopic Mass: 279.929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.879
• Boiling Point: 420.4°Cat760mmHg
• Flash Point: 208.1°C
• Refractive Index: 1.673
• PSA: 123.58
• LogP: 3.55440